- Synthesis of N-substituted pyrrolidinemethanamineHuaxue Shiji, 2010, 32(11), 986-988,
Cas no 93138-61-5 ((1-benzylpyrrolidin-3-yl)methanamine)
93138-61-5 structure
(1-benzylpyrrolidin-3-yl)methanamine
(1-benzylpyrrolidin-3-yl)methanamine Properties
Names and Identifiers
-
- 3-(Aminomethyl)-1-benzylpyrrolidine
- (1-Benzylpyrrolidin-3-yl)methanamine
- 1-Benzyl-3-aminomethylpyrrolidine
- 3-Pyrrolidinemethanamine,1-(phenylmethyl)-
- C-(1-Benzyl-pyrrolidin-3-yl)-methylamine
- 1-(Phenylmethyl)-3-pyrrolidinemethanamine (ACI)
- Pyrrolidine, 3-(aminomethyl)-1-benzyl- (7CI)
- 1-Benzyl-3-pyrrolidinemethanamine
- 3-Aminomethyl-1-benzylpyrrolidine
- [(1-Benzylpyrrolidin-3-yl)methyl]amine
- 3-Aminomethyl-1-benzyl-pyrrolidine
- STK894460
- (1-benzylpyrrolidin-3-ylmethyl)amine
- 3-AMINOMETHYL-1-BENZYLPYRROLIDINE
- AB25146
- EN300-64541
- SCHEMBL1180490
- AB01329838-02
- 93138-61-5
- (R)-1-Benzyl-3-aminomethylpyrrolidine
- 1-Benzyl-3-(Aminomethyl)pyrrolidine
- (s)-1-benzyl-3-aminomethylpyrrolidine
- SB44888
- J-504276
- 1-Benzyl-3-aminomethylpyrrolidine, AldrichCPR
- 1-(1-BENZYL-3-PYRROLIDINYL)METHANAMINE
- 3-PYRROLIDINEMETHANAMINE,1-(PHENYLMETHYL)-
- (1-Benzylpyrrolidin-3-yl)methylamine
- SY007867
- 1-(1-benzylpyrrolidin-3-yl)methanamine
- [(1-Benzylpyrrolidin-3-yl)methyl]amine dihydrochloride
- BBL021743
- AKOS016050314
- DTXSID50390125
- 3-(RS)-aminomethyl-1-benzylpyrrolidine
- DB-012494
- AKOS000170600
- N-benzyl-3(RS)-aminomethylpyrrolidine
- PS-4935
- CS-0197519
- DB-079487
- MFCD06411056
- NCGC00338182-01
- SUAKIVNGQVUKJA-UHFFFAOYSA-N
- HMS1704B01
- Z317027120
- 3-Pyrrolidinemethanamine, 1-(phenylmethyl)-
- ALBB-013306
- +Expand
-
- MFCD06411056
- SUAKIVNGQVUKJA-UHFFFAOYSA-N
- 1S/C12H18N2/c13-8-12-6-7-14(10-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10,13H2
- NCC1CCN(CC2C=CC=CC=2)C1
Computed Properties
- 190.147
- 1
- 2
- 3
- 190.147
- 14
- 164
- 0
- 0
- 1
- 0
- 0
- 1
- 1.2
- 29.3A^2
Experimental Properties
- 284.3℃ at 760 mmHg
- No data available
- No data available
- 115.3℃
- No data avaiable
- 1.0±0.1 g/cm3
(1-benzylpyrrolidin-3-yl)methanamine Price
(1-benzylpyrrolidin-3-yl)methanamine Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; reflux
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 3 h, 50 °C; cooled
1.2 Reagents: Ammonium chloride Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; 20 min
1.2 Reagents: Ammonium chloride Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; 20 min
Reference
- Preparation of tartaric acid functional compounds for the treatment of disorders mediated by MMPs, aggrecanase, ADMP, LpxC, ADAMs, TACE and TNF-α, United States, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; cooled; 1.5 h, reflux; cooled
1.2 Reagents: Potassium sodium tartrate Solvents: Water ; cooled
1.2 Reagents: Potassium sodium tartrate Solvents: Water ; cooled
Reference
- Preparation of novel mutilin derivatives as antibacterial agents, World Intellectual Property Organization, , ,
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C → rt; 18 h, rt
Reference
- Preparation of indole, azaindole and related heterocyclic pyrrolidine derivatives as antiviral agents, World Intellectual Property Organization, , ,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Triphenylphosphine , Water Solvents: Tetrahydrofuran ; 24 h, rt → reflux
Reference
- Preparation of pyrimidines and related compounds as alpha 1a adrenergic receptor antagonists, World Intellectual Property Organization, , ,
Synthetic Circuit 6
Reaction Conditions
Reference
- Preparation of tartaric acid functional compounds for the treatment of inflammatory disorders mediated by MMPs, aggrecanase, ADMP, LpxC, ADAMs, TACE and TNF-α, United States, , ,
Synthetic Circuit 7
Reaction Conditions
Reference
- Preparation of tartaric acid functional compounds for the treatment of inflammatory disorders, World Intellectual Property Organization, , ,
Synthetic Circuit 8
Reaction Conditions
Reference
- Preparation of N-pyrrolidinylmethylalkanoamides and analogs as CCR-3 receptor antagonists, Germany, , ,
Synthetic Circuit 9
Reaction Conditions
Reference
- Synthesis and pharmacological evaluation of carboxamide derivatives as selective serotoninergic 5-HT4 receptor agonistsEuropean Journal of Medicinal Chemistry, 1999, 34(11), 977-989,
Synthetic Circuit 10
Reaction Conditions
Reference
- 1-(Heteroaryl)-azetidines and -pyrrolidines as 5-HT3 receptor agonists, European Patent Organization, , ,
(1-benzylpyrrolidin-3-yl)methanamine Raw materials
- 1-Benzylpyrrolidine-3-carbonitrile
- 1-benzyl-5-oxopyrrolidine-3-carboxamide
- 3-(Azidomethyl)-1-benzylpyrrolidine
(1-benzylpyrrolidin-3-yl)methanamine Preparation Products
(1-benzylpyrrolidin-3-yl)methanamine Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:93138-61-5)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:93138-61-5)
TANG SI LEI
15026964105
2881489226@qq.com
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:93138-61-5)(1-benzylpyrrolidin-3-yl)methanamine
99%/99%
5g/25g
205.0/1005.0